Cas no 2680666-53-7 (4-[N-(4-methyl-1,3-thiazol-2-yl)acetamido]benzoic acid)

• Product Name: 4-[N-(4-methyl-1,3-thiazol-2-yl)acetamido]benzoic acid
• CAS No: 2680666-53-7
• MF: C₁₃H₁₂N₂O₃S
• MW: 276.310981750488
• CID: 6406913
• PubChem ID: 165940193
• Update Time: 2025-05-20

4-[N-(4-methyl-1,3-thiazol-2-yl)acetamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[N-(4-methyl-1,3-thiazol-2-yl)acetamido]benzoic acid
• 2680666-53-7
• EN300-28284787

• Inchi： 1S/C13H12N2O3S/c1-8-7-19-13(14-8)15(9(2)16)11-5-3-10(4-6-11)12(17)18/h3-7H,1-2H3,(H,17,18)
• InChI Key： DTWCFOQIKQZITH-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1N(C(C)=O)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 276.05686342g/mol
• Monoisotopic Mass: 276.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.7Ų

Additional information on 4-[N-(4-methyl-1,3-thiazol-2-yl)acetamido]benzoic acid

Introduction to 4-[N-(4-methyl-1,3-thiazol-2-yl)acetamido]benzoic acid (CAS No. 2680666-53-7)

4-[N-(4-methyl-1,3-thiazol-2-yl)acetamido]benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680666-53-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzoic acid core functionalized with an acetamido group linked to a 4-methyl-1,3-thiazole moiety, has garnered attention due to its structural complexity and potential biological activities. The unique combination of heterocyclic and aromatic rings in its structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The 4-methyl-1,3-thiazole moiety is a key structural feature that contributes to the compound's chemical properties and biological relevance. Thiazole derivatives are well-documented for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the 4-methyl substituent enhances the stability and bioavailability of the thiazole ring, potentially improving the compound's pharmacokinetic profile. This structural motif has been extensively studied in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding.

The benzoic acid component of 4-[N-(4-methyl-1,3-thiazol-2-yl)acetamido]benzoic acid plays a crucial role in determining its solubility and metabolic behavior. Benzoic acid derivatives are known for their role as intermediates in various metabolic pathways and their ability to interact with biological systems. The incorporation of an acetamido group further modifies the compound's physicochemical properties, influencing its absorption, distribution, metabolism, and excretion (ADME) characteristics. This modification can enhance the compound's binding affinity to biological targets while reducing its toxicity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-[N-(4-methyl-1,3-thiazol-2-yl)acetamido]benzoic acid with various biological targets. These studies suggest that the compound may interact with enzymes involved in inflammation and oxidative stress pathways, making it a potential therapeutic agent for chronic inflammatory diseases and neurodegenerative disorders. Additionally, the thiazole ring may serve as a scaffold for designing novel inhibitors of bacterial enzymes, contributing to the development of antibiotics against resistant strains.

In vitro studies have demonstrated promising results regarding the biological activity of 4-[N-(4-methyl-1,3-thiazol-2-yl)acetamido]benzoic acid. Research indicates that this compound exhibits inhibitory effects on certain kinases and proteases associated with cancer progression. The ability to modulate these enzymatic activities suggests potential applications in oncology therapy. Furthermore, preliminary data suggest that the compound may possess antioxidant properties, protecting cells from oxidative damage caused by reactive oxygen species (ROS). This protective effect could be particularly relevant in diseases where oxidative stress plays a significant role.

The synthesis of 4-[N-(4-methyl-1,3-thiazol-2-yl)acetamido]benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may be necessary to achieve enantiopure forms of the compound if stereochemical specificity is required for biological activity.

Quality control and analytical characterization are essential steps in ensuring the integrity of 4-[N-(4-methyl-1,3-thiazol-2-yl)acetamido]benzoic acid throughout its development process. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the compound's structure and purity. These analytical methods are critical for confirming the identity of the compound and assessing its suitability for further preclinical and clinical studies.

The pharmacokinetic profile of 4-[N-(4-methyl-1,3-thiazol-2-yl)acetamido]benzoic acid is another area of active investigation. Studies using animal models have provided valuable data on its absorption, distribution, metabolism, and excretion kinetics. Understanding these parameters is crucial for optimizing dosing regimens and minimizing potential side effects. Additionally, metabolic stability studies help identify potential degradation pathways that could lead to toxic byproducts or loss of efficacy.

The potential therapeutic applications of 4-[N-(4-methyl-1,3-thiazol-2-yl)acetamido]benzoic acid extend beyond oncology and inflammation management. Research suggests that this compound may have neuroprotective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to cross the blood-brain barrier could enhance its therapeutic potential in central nervous system disorders. Furthermore, its antimicrobial properties make it a candidate for developing new treatments against drug-resistant bacterial infections.

Future research directions include exploring novel synthetic routes to improve scalability and cost-efficiency in producing 4-[N-(4-methyl-1,3-thiazol-2-yl)acetamido]benzoic acid on an industrial scale. Additionally, investigating its interactions with complex biological systems using systems biology approaches could provide deeper insights into its mechanisms of action. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical applications that benefit patients worldwide.